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Compound of Interest

Compound Name: 1-Benzofuran-2,3-dicarboxylic acid

Cat. No.: B095111 Get Quote

Essential Safety and Handling Guide for 1-
Benzofuran-2,3-dicarboxylic acid
This guide provides crucial safety and logistical information for the handling and disposal of 1-
Benzofuran-2,3-dicarboxylic acid, designed for researchers, scientists, and professionals in

drug development. The following procedures are based on safety data for structurally related

benzofuran compounds and are intended to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment
1-Benzofuran-2,3-dicarboxylic acid and related compounds are classified as hazardous

chemicals. They are known to cause skin and serious eye irritation, and may cause respiratory

irritation.[1][2] It is essential to use appropriate Personal Protective Equipment (PPE) to

minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Standard/Specification Purpose

Eye/Face Protection ANSI Z87.1 / EN 166

Wear chemical safety goggles

and a face shield where

splashing is possible.[3]

Skin Protection -

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat or other protective

clothing to prevent skin

contact.[4]

Respiratory Protection
NIOSH/MSHA or EN 149

approved

Use a respirator if ventilation is

inadequate or if dusts/aerosols

are generated.[4][5]

Hand Protection -
Wash hands thoroughly after

handling.[5]

Safe Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of the compound and

ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[3][6]

Avoid the formation of dust and aerosols.[3][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][7]

Use non-sparking tools and take precautionary measures against static discharge.[4][6]

Avoid contact with skin, eyes, and clothing.[5][8]

Do not eat, drink, or smoke when using this product.

Storage:
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Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][6]

Some related compounds require refrigeration and protection from light.[4][7]

Store locked up and away from incompatible materials such as strong oxidizing agents.[4]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures to mitigate environmental

contamination and ensure safety.

Accidental Release:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in Table 1.

For solid spills, carefully sweep up the material without creating dust and place it in a

suitable, closed container for disposal.[2][3]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Prevent the product from entering drains or waterways.[3][8]

Disposal:

Dispose of the chemical and its container at an approved waste disposal facility.[4]

Do not dispose of it with normal household waste or into the sewer system.[4]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for safely handling 1-
Benzofuran-2,3-dicarboxylic acid from receipt to disposal.
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Caption: Workflow for handling 1-Benzofuran-2,3-dicarboxylic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b095111?utm_src=pdf-body-img
https://www.benchchem.com/product/b095111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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